molecular formula C36H72N4S8Te B562755 Tellurium, tetrakis[bis(2-methylpropyl)carbamodithioato-kappaS,kappaS']- CAS No. 104276-82-6

Tellurium, tetrakis[bis(2-methylpropyl)carbamodithioato-kappaS,kappaS']-

Cat. No.: B562755
CAS No.: 104276-82-6
M. Wt: 945.08
InChI Key: WPRGVVIQRWCHNU-UHFFFAOYSA-N
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Description

Tellurium, tetrakis[bis(2-methylpropyl)carbamodithioato-kappaS,kappaS']-, also known as Tellurium, tetrakis[bis(2-methylpropyl)carbamodithioato-kappaS,kappaS']-, is a useful research compound. Its molecular formula is C36H72N4S8Te and its molecular weight is 945.08. The purity is usually 95%.
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Biological Activity

Tellurium, tetrakis[bis(2-methylpropyl)carbamodithioato-kappaS,kappaS']- is a complex organotellurium compound that has garnered attention for its unique biological activities. This article explores its biological effects, mechanisms of action, and potential therapeutic applications, drawing on various research studies and findings.

Overview of Tellurium Compounds

Tellurium (Te) is a metalloid belonging to the chalcogen group, often characterized by its toxicity and lack of known essential biological functions. However, certain tellurium compounds exhibit significant biological activities, including antimicrobial and anticancer properties. The compound in focus, tetrakis[bis(2-methylpropyl)carbamodithioato-kappaS,kappaS']-, is part of a class that interacts with biological systems through specific chemical mechanisms.

Mechanisms of Biological Activity

  • Interaction with Enzymes :
    • Tellurium compounds have been shown to inhibit enzymes such as squalene monooxygenase, which is crucial for cholesterol biosynthesis. This inhibition can lead to demyelination in peripheral nerves due to disrupted cholesterol synthesis .
    • The interaction with cysteine proteases is particularly noteworthy; tellurium derivatives can inactivate these enzymes by binding to their thiol groups. This mechanism may underlie some therapeutic effects observed in cancer treatment .
  • Oxidative Stress :
    • The oxidizing properties of tellurium compounds can generate reactive oxygen species (ROS), contributing to cellular damage. However, some organisms have developed resistance mechanisms to mitigate this toxicity, such as the reduction of tellurite to less harmful elemental tellurium .
  • Antimicrobial Properties :
    • Tellurium compounds exhibit antimicrobial activity against various bacterial strains. For instance, studies have indicated that organotellurium compounds can inhibit the growth of pathogenic bacteria by disrupting their cellular processes .

Table 1: Summary of Biological Activities of Tellurium Compounds

Activity TypeDescriptionReferences
Enzyme InhibitionInhibition of squalene monooxygenase and cysteine proteases ,
Antimicrobial EffectsInhibition of pathogenic bacteria growth ,
Oxidative Stress InductionGeneration of reactive oxygen species leading to cellular damage ,
Resistance MechanismsReduction of tellurite by certain bacteria to mitigate toxicity

Case Study: Anticancer Potential

A study investigated the effects of organotellurium compounds on cancer cell lines, demonstrating that these compounds could induce apoptosis in cancer cells through ROS generation and subsequent oxidative stress pathways. This suggests a potential role for tellurium-based therapies in oncology .

Properties

IUPAC Name

[tris[bis(2-methylpropyl)carbamothioylsulfanyl]-λ4-tellanyl] N,N-bis(2-methylpropyl)carbamodithioate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C36H72N4S8Te/c1-25(2)17-37(18-26(3)4)33(41)45-49(46-34(42)38(19-27(5)6)20-28(7)8,47-35(43)39(21-29(9)10)22-30(11)12)48-36(44)40(23-31(13)14)24-32(15)16/h25-32H,17-24H2,1-16H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPRGVVIQRWCHNU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CN(CC(C)C)C(=S)S[Te](SC(=S)N(CC(C)C)CC(C)C)(SC(=S)N(CC(C)C)CC(C)C)SC(=S)N(CC(C)C)CC(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C36H72N4S8Te
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID1074389
Record name Tellurium, tetrakis[bis(2-methylpropyl)carbamodithioato-.kappa.S,.kappa.S']-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1074389
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

945.1 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

104276-82-6
Record name Tellurium, tetrakis(N,N-bis(2-methylpropyl)carbamodithioato-kappaS,kappaS')-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0104276826
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Tellurium, tetrakis[N,N-bis(2-methylpropyl)carbamodithioato-.kappa.S,.kappa.S']-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Tellurium, tetrakis[bis(2-methylpropyl)carbamodithioato-.kappa.S,.kappa.S']-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1074389
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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